Cas no 2246-48-2 (1,4-Naphthalenedione,2-acetyl-3-hydroxy-)

• Product Name: 1,4-Naphthalenedione,2-acetyl-3-hydroxy-
• CAS No: 2246-48-2
• MF: C₁₂H₈O₄
• MW: 216.189523696899
• CID: 261500
• PubChem ID: 269861
• Update Time: 2025-04-19

1,4-Naphthalenedione,2-acetyl-3-hydroxy- Chemical and Physical Properties

Names and Identifiers

• 1,4-Naphthalenedione,2-acetyl-3-hydroxy-
• 3-acetyl-4-hydroxynaphthalene-1,2-dione
• 1, 2-acetyl-3-hydroxy-
• 2-Acetyl-3-hydroxy-[1,4]naphthochinon
• 2-acetyl-3-hydroxy-[1,4]naphthoquinone
• 2-acetyl-3-hydroxy-1,4-naphthoquinone
• 2-Acetyl-3-hydroxy-naphthochinon-(1,4)
• 2-hydroxy-3-acetyl-1,4-naphthoquinone
• 3-Acetyl-2-hydroxy-< 1,4> benzochinon
• 3-Hydroxy-2-acetyl-naphthochinon-(1.4)
• AC1L6NDU
• AC1Q5CL2
• AR-1F1609
• CTK4E9548
• CTK8H6803
• NSC111551
• SureCN9178962
• NSC-111551
• 1,4-Naphthalenedione, 2-acetyl-3-hydroxy-
• FPJJRPOHMYCRRP-UHFFFAOYSA-N
• 2-Acetyl-3-hydroxynaphthalene-1,4-dione
• 1,4-Naphthoquinone, 2-acetyl-3-hydroxy-
• DTXSID00296784
• 2246-48-2
• SCHEMBL9178962
• 2-Acetyl-3-hydroxynaphthoquinone #

• Inchi： 1S/C12H8O4/c1-6(13)9-10(14)7-4-2-3-5-8(7)11(15)12(9)16/h2-5,14H,1H3
• InChI Key： LJPUDGBLAWNMSA-UHFFFAOYSA-N
• SMILES： OC1=C(C(C)=O)C(C(C2C=CC=CC=21)=O)=O

Computed Properties

• Exact Mass: 216.04224
• Monoisotopic Mass: 216.042
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 405
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 71.4Ų

Experimental Properties

• Density: 1.472
• Boiling Point: 422.3°Cat760mmHg
• Flash Point: 223.4°C
• Refractive Index: 1.652
• PSA: 71.44
• LogP: 1.46670

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Naphthalenes Naphthoquinones
• Naphthoquinones